Cas no 2278-50-4 (Vat Black 8)
Vat Black 8 structure
Product Name:Vat Black 8
CAS No:2278-50-4
MF:C45H19N3O4
MW:665.650070428848
CID:42716
PubChem ID:75287
Update Time:2025-04-18
Vat Black 8 Chemical and Physical Properties
Names and Identifiers
-
- Vat Black 8
- Benzadone Grey M
- Caledon Grey M
- Indanthren Grey M
- Mikethrene Grey M
- Ostanthren Grey M
- Vat Gray S
- Vat Grey S
- Vat Grey V
- C.I. 71000
- 1H-Benz[6,7]indazole[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-2,7,10,15-tetrone
- EINECS 218-906-1
- 6,42,48-triazatridecacyclo[25.18.2.139,42.02,22.05,21.07,20.08,17.010,15.024,46.028,41.031,40.033,38.043,47]octatetraconta-1(45),2(22),3,5(21),7(20),8(17),10,12,14,18,24(46),25,27(47),28(41),29,31(40),33,35,37,39(48),43-henicosaene-9,16,23,32-tetrone
- DTXSID9062302
- 5H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-5,8,13,25(24H)-tetrone
- Paradone Grey M
- NS00049875
- 6, 42, 48-triazatridecacyclo[25.18.2.139, 42.02, 22.05, 21.07, 20.08, 17.010, 15.024, 46.028, 41.031, 40.033, 38.043, 47]octatetraconta-1(45), 2(22), 3, 5(21), 7(20), 8(17), 10, 12, 14, 18, 24(46), 25, 27(47), 28(41), 29, 31(40), 33, 35, 37, 39(48), 43-henicosaene-9, 16, 23, 32-tetrone
- Paradone Grey MG
- Mikethrene Grey MG
- Sed ostanthrenova M [Czech]
- W-109767
- 1H-Benz(6,7)indazole(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-2,7,10,15-tetrone
- Indanthren Grey MG
- BRN 0875765
- 1H-Benz[6,7]indazolo[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-2,7,10,15-tetrone
- 5H-Benzo[6,7]indazolo[2,3,4-fgh]naphtho[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-6,11,14,19-tetraone
- 5H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridin-5,8,13,25(24H)-tetrone
- C.I. Vat Black 8
- 2278-50-4
- Nihonthrene Grey M
- 1H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-5,8,13,25-tetraone
- CERN kypova 8 [Czech]
- CERN kypova 8
- Sed ostanthrenova M
- 1H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-2,7,10,15-tetrone
- 5H-Benz[6,7]indazolo[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-5,8,13,25(24H)-tetrone
- CS-0010260
- VUSWQWZUVYOZAY-UHFFFAOYSA-N
- HY-D0320
-
- Inchi: 1S/C45H19N3O4/c49-42-24-6-2-1-5-22(24)40-37-29(42)13-10-23-21-9-12-28-33-19(16-18-32(35(21)33)48(47-40)41(23)37)20-15-17-31-34(36(20)45(28)52)27-11-14-30-38(39(27)46-31)44(51)26-8-4-3-7-25(26)43(30)50/h1-18,46H
- InChI Key: VUSWQWZUVYOZAY-UHFFFAOYSA-N
- SMILES: O=C1C2C3C4C=CC5C(C6C=CC=CC=6C(C=5C=4NC=3C=CC=2C2C=CC3=C4C(=CC=C1C4=2)C1C=CC2C(C4C=CC=CC=4C4C=2C=1N3N=4)=O)=O)=O
Computed Properties
- Exact Mass: 665.13800
- Monoisotopic Mass: 665.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 52
- Rotatable Bond Count: 0
- Complexity: 1610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
- XLogP3: 8.9
Experimental Properties
- Density: 1.2394 (rough estimate)
- Boiling Point: 685.55°C (rough estimate)
- Refractive Index: 1.7790 (estimate)
- PSA: 101.37000
- LogP: 8.85040
Vat Black 8 Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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